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Compound of Interest

Compound Name: Sodium acrylate

Cat. No.: B3431311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical

properties of sodium acrylate, a key monomer in the synthesis of a wide range of polymers

with significant applications in research and pharmaceutical development.

Core Physicochemical Data
The essential properties of sodium acrylate are summarized below, providing a foundation for

its use in experimental and developmental contexts.

Property Value References

Chemical Formula C₃H₃NaO₂ [1][2][3][4][5]

Molecular Weight 94.04 g/mol [1][2][3][4][6][7]

IUPAC Name Sodium prop-2-enoate [1][3]

CAS Number 7446-81-3 [4][5]

Appearance
White, granular or powdered

solid
[6]

Melting Point >300 °C [4][6]
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Relationship Between Chemical Formula and
Molecular Weight
The molecular weight of a compound is a direct derivative of its chemical formula and the

atomic weights of its constituent atoms. The following diagram illustrates this fundamental

relationship for sodium acrylate.

Atomic Weight Contribution

Chemical Formula
C₃H₃NaO₂

Calculation

Sum of Atomic Weights

Molecular Weight
94.04 g/mol

C: 3 * 12.01 H: 3 * 1.01 Na: 1 * 22.99 O: 2 * 16.00

Click to download full resolution via product page

Figure 1: Derivation of Sodium Acrylate's Molecular Weight.

Experimental Protocol: Solution Polymerization of
Sodium Acrylate
This protocol outlines a general methodology for the synthesis of poly(sodium acrylate), a

superabsorbent polymer, via solution polymerization. This technique is frequently employed

due to its relative simplicity and the water-soluble nature of the resulting polymer.[4]

Materials:

Sodium acrylate (monomer)

Deionized water (solvent)
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Ammonium persulfate (initiator)

Nitrogen gas

Isopropanol (precipitation agent)

Reaction vessel with a mechanical stirrer, reflux condenser, and nitrogen inlet

Heating mantle

Beakers and filtration apparatus

Procedure:

Monomer Solution Preparation: A 25% (w/v) aqueous solution of sodium acrylate is

prepared by dissolving the monomer in deionized water within the reaction vessel.

Inert Atmosphere: The solution is purged with nitrogen gas for 30 minutes to remove

dissolved oxygen, which can inhibit the polymerization reaction. A continuous, gentle flow of

nitrogen is maintained throughout the experiment.

Initiator Introduction: The reaction mixture is heated to 60°C. A pre-dissolved aqueous

solution of ammonium persulfate (1% relative to the monomer weight) is then introduced to

initiate the polymerization.

Polymerization Reaction: The reaction is allowed to proceed for 3-4 hours at 60°C with

continuous stirring. An increase in viscosity will be observed as the polymer chains grow.

Polymer Precipitation and Purification: The resulting viscous polymer solution is cooled to

room temperature and then slowly poured into an excess of isopropanol with vigorous

stirring to precipitate the poly(sodium acrylate).

Isolation and Drying: The precipitated polymer is collected by filtration, washed with

isopropanol to remove any unreacted monomer and initiator, and subsequently dried in a

vacuum oven at 70°C until a constant weight is achieved.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3431311?utm_src=pdf-body
https://www.benchchem.com/product/b3431311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram provides a visual representation of the key stages in the solution

polymerization of sodium acrylate.

1. Prepare 25% (w/v)
Sodium Acrylate Solution

2. Purge with N₂

for 30 min

3. Heat to 60°C

4. Add Ammonium Persulfate
(Initiator)

5. Polymerize for 3-4 hours
at 60°C

6. Precipitate Polymer
in Isopropanol

7. Filter and Wash
with Isopropanol

8. Dry under Vacuum
at 70°C

Poly(sodium acrylate)
Product
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Figure 2: Workflow for Poly(sodium acrylate) Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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